Benzene, 1-chloro-2-ethyl-3-iodo-

• IUPAC Name: 1-chloro-2-ethyl-3-iodobenzene
• InChI: InChI=1S/C8H8ClI/c1-2-6-7(9)4-3-5-8(6)10/h3-5H,2H2,1H3
• InChI Key: RIJYLBIBFHWULW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC=C1I)Cl
• Molecular Formula: C8H8ClI
• Molecular Weight: 266.50 g/mol
• CAS No.: 1369876-61-8

Description

“Benzene, 1-chloro-2-ethyl-3-iodo-” is a complex organic compound. It is a derivative of benzene, which is one of the fundamental structures in organic chemistry. The compound has a molecular formula of C8H8ClI.

Synthesis Analysis

The synthesis of such benzene derivatives typically involves electrophilic aromatic substitution reactions. The general mechanism involves the formation of a strongly electrophilic species, which forms a sigma-bond to the benzene ring, generating a positively charged intermediate. This intermediate then undergoes a fast step where a proton is removed, yielding a substituted benzene ring.

Molecular Structure Analysis

The molecular structure of “Benzene, 1-chloro-2-ethyl-3-iodo-” can be represented by the InChI string: InChI=1S/C8H9Cl/c1-2-7-5-3-4-6-8(7)9/h3-6H,2H2,1H3. This indicates that the compound consists of a benzene ring with a chlorine atom, an ethyl group, and an iodine atom attached to it.

Chemical Reactions Analysis

Benzene derivatives can undergo a variety of chemical reactions. One of the most common reactions is electrophilic aromatic substitution, where an electrophile replaces a hydrogen atom in the benzene ring. The specific reactions that “Benzene, 1-chloro-2-ethyl-3-iodo-” can undergo would depend on the specific conditions and reagents present.

Physical and Chemical Properties Analysis

The molecular weight of “Benzene, 1-chloro-2-ethyl-3-iodo-” is 266.51. Detailed physical and chemical properties such as melting point, boiling point, density, etc., were not found in the available resources.

Mechanism of Action

Target of Action

Like other benzene derivatives, it may interact with various biological macromolecules, such as proteins and nucleic acids .

Mode of Action

The mode of action of Benzene, 1-chloro-2-ethyl-3-iodo- is likely to involve electrophilic aromatic substitution . This is a two-step mechanism:

• In the first, slow or rate-determining step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate .
• In the second, fast step, a proton is removed from this intermediate, yielding a substituted benzene ring .

Biochemical Pathways

It’s worth noting that benzene and its derivatives can undergo electrophilic aromatic substitution, which is a key reaction in many biochemical pathways .

Pharmacokinetics

Its distribution, metabolism, and excretion would depend on various factors, including its lipophilicity, molecular weight (140.610 ), and interactions with metabolic enzymes and transporters.